7-methanesulfonyl-1H-indole
Description
7-methanesulfonyl-1H-indole is an organic compound with the molecular formula C9H9NO2S and a molecular weight of 195.24 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of sulfonamide-based indole derivatives, such as 7-methanesulfonyl-1H-indole, has been gaining interest due to their physiological activity . The sulfonamide analogs of indole, often referred to as sulfa medicines, have been produced recently and exhibit strong antimicrobial actions . The most recent methods for synthesizing indole-sulfonamide derivatives have been reviewed, along with data on their reported activities and synthetic schemes from 2010 to 2023 .Molecular Structure Analysis
The indole moiety constitutes a benzene ring fused with a pyrrole ring to form a bicyclic structure with a nitrogen atom as the major component . The InChI code for 7-methanesulfonyl-1H-indole is 1S/C9H9NO2S/c1-13(11,12)8-4-2-3-7-5-6-10-9(7)8/h2-6,10H,1H3 .Chemical Reactions Analysis
Indole is a significant nitrogen-based heterocycle with particular importance in the synthesis of complex heterocyclic scaffolds . Recent studies have focused on the application of indoles in multicomponent reactions for the synthesis of a variety of heterocyclic compounds .Physical And Chemical Properties Analysis
7-methanesulfonyl-1H-indole is a powder at room temperature . More detailed physical and chemical properties were not found in the search results.Mechanism of Action
Target of Action
7-Methanesulfonyl-1H-indole, like many indole derivatives, is known to interact with a variety of targets. Indole derivatives have been found to bind with high affinity to multiple receptors . .
Mode of Action
Indole derivatives are known to interact with their targets in a variety of ways, often resulting in changes in cellular processes
Biochemical Pathways
Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They can affect various biochemical pathways and have downstream effects on a variety of cellular processes . .
Result of Action
Indole derivatives are known to have diverse biological activities
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methanesulfonyl-1H-indole involves the introduction of a methanesulfonyl group onto the indole ring. This can be achieved through a nucleophilic substitution reaction using a suitable methanesulfonylating agent.", "Starting Materials": [ "Indole", "Methanesulfonyl chloride", "Base (e.g. triethylamine)", "Solvent (e.g. dichloromethane)" ], "Reaction": [ "1. Dissolve indole in a suitable solvent.", "2. Add a base to the solution to deprotonate the indole ring.", "3. Add methanesulfonyl chloride to the solution and stir at room temperature for several hours.", "4. Quench the reaction with water and extract the product with a suitable organic solvent.", "5. Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
936902-08-8 |
Product Name |
7-methanesulfonyl-1H-indole |
Molecular Formula |
C9H9NO2S |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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![1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one](/img/structure/B6254418.png)